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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl
phenoxyacetate in various organic solvents. Ethyl phenoxyacetate (CAS No. 2555-49-9), an

ester recognized for its pleasant floral scent, serves as a crucial intermediate in the synthesis of

pharmaceuticals and agrochemicals. Its solubility profile is a critical parameter for its

application in chemical reactions, purification processes, and formulation development.

Core Concepts in Solubility
The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This

means that substances with similar intermolecular forces are more likely to be soluble in one

another. Ethyl phenoxyacetate possesses both polar (ester group) and non-polar (phenyl and

ethyl groups) characteristics, influencing its solubility across a spectrum of organic solvents.

Qualitative Solubility Profile
Ethyl phenoxyacetate is widely reported to be soluble in a range of common organic solvents.

Its polar ester group facilitates interactions with polar solvents, while the non-polar aromatic

ring and ethyl chain allow for solubility in non-polar media.

General Solubility Observations:
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High Solubility: Ethyl phenoxyacetate is known to be soluble in polar aprotic solvents such

as acetone and in polar protic solvents like ethanol. It is also soluble in diethyl ether.

Limited Aqueous Solubility: The presence of the hydrophobic phenoxy group results in

limited solubility in water. Reports indicate it is immiscible with water.

While extensive quantitative data is not readily available in the public domain, the following

table summarizes the qualitative solubility information gathered from various sources.

Quantitative Solubility Data
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., in g/100 mL or mole fraction at various temperatures) for ethyl
phenoxyacetate in a wide array of organic solvents. One source provides an estimated

aqueous solubility of 874.4 mg/L at 25 °C. The absence of more detailed data highlights a

potential area for future research to fully characterize the physicochemical properties of this

important compound.

Table 1: Qualitative and Limited Quantitative Solubility of Ethyl Phenoxyacetate

Solvent Class Solvent
Qualitative
Solubility

Quantitative Data
(at 25 °C)

Water Water Limited / Immiscible
~ 874.4 mg/L

(estimated)

Alcohols Ethanol Soluble Data not available

Ketones Acetone Soluble Data not available

Ethers Diethyl Ether Soluble Data not available

Experimental Protocols for Solubility Determination
The following are detailed, generalized methodologies for determining the solubility of a liquid

solute like ethyl phenoxyacetate in organic solvents. These protocols are based on

established analytical techniques.
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Gravimetric Method (Isothermal Equilibrium)
This classic method involves preparing a saturated solution at a constant temperature and then

determining the concentration of the solute by evaporating the solvent.

Experimental Workflow:
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Solution Preparation

Analysis

Add excess ethyl phenoxyacetate to a known volume of solvent in a sealed vial.

Equilibrate at constant temperature with continuous agitation (e.g., shaker bath) for 24-48 hours.

Allow undissolved solute to settle.

Withdraw a known volume of the supernatant using a pre-heated syringe with a filter.

Sampling

Transfer the aliquot to a pre-weighed container.

Evaporate the solvent under controlled conditions (e.g., vacuum oven).

Weigh the container with the dried residue.

Calculate solubility (e.g., in g/100 mL).

Click to download full resolution via product page

Figure 1: Gravimetric Solubility Determination Workflow.
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Detailed Steps:

Preparation of Saturated Solution:

Add an excess amount of ethyl phenoxyacetate to a known volume of the desired

organic solvent in a sealed, temperature-controlled vessel.

Agitate the mixture at a constant temperature for a sufficient period (typically 24-48 hours)

to ensure equilibrium is reached. The presence of undissolved ethyl phenoxyacetate is

necessary to confirm saturation.

Sample Collection and Analysis:

After equilibration, cease agitation and allow the undissolved solute to settle.

Carefully withdraw a known volume of the clear, saturated supernatant using a pre-

calibrated pipette or syringe. To prevent precipitation upon cooling, the sampling device

can be pre-warmed to the equilibration temperature.

Transfer the aliquot to a pre-weighed, clean, and dry container.

Determine the mass of the collected solution.

Carefully evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a

temperature that does not cause decomposition of the solute) until a constant weight of

the residue (ethyl phenoxyacetate) is achieved.

Calculation:

The solubility is calculated as the mass of the dried ethyl phenoxyacetate per volume or

mass of the solvent.

UV-Visible Spectrophotometry
This method is suitable if ethyl phenoxyacetate exhibits a distinct UV-Vis absorbance peak

that is not interfered with by the solvent.
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To cite this document: BenchChem. [Ethyl Phenoxyacetate: A Technical Guide to its Solubility
in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293768#ethyl-phenoxyacetate-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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